Cas no 898762-42-0 (3,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 3,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898762-42-0
• MF: C₁₉H₂₀Cl₂N₂O
• MW: 363.280902862549
• MDL: MFCD03842843
• CID: 870441
• PubChem ID: 24725503
• Update Time: 2025-04-19

3,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (3,5-dichlorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 3,5-DICHLORO-2'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 3,5-DICHLORO-2'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• DTXSID80643898
• (3,5-Dichlorophenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 898762-42-0
• MFCD03842843
• AKOS016021197
• 3,5-dichloro-2'-(4-methylpiperazinomethyl)benzophenone
• 3,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03842843
• Inchi： 1S/C19H20Cl2N2O/c1-22-6-8-23(9-7-22)13-14-4-2-3-5-18(14)19(24)15-10-16(20)12-17(21)11-15/h2-5,10-12H,6-9,13H2,1H3
• InChI Key： KZAKKVIVGHBEFZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1=CC=CC=C1CN1CCN(C)CC1)=O)Cl

Computed Properties

• Exact Mass: 362.09500
• Monoisotopic Mass: 362.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 3.84760